Cas no 2138572-06-0 (3-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,3-oxazolidin-2-one)

• Product Name: 3-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,3-oxazolidin-2-one
• CAS No: 2138572-06-0
• MF: C₁₀H₁₄F₃NO₃
• MW: 253.218273639679
• CID: 5940127
• PubChem ID: 165496907
• Update Time: 2025-05-20

3-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[5-hydroxy-2-(trifluoromethyl)cyclohexyl]-1,3-oxazolidin-2-one
• 2138572-06-0
• EN300-1160866
• 3-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,3-oxazolidin-2-one

• Inchi： 1S/C10H14F3NO3/c11-10(12,13)7-2-1-6(15)5-8(7)14-3-4-17-9(14)16/h6-8,15H,1-5H2
• InChI Key： CFJDXYXFQMYBDM-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1N1C(=O)OCC1)O)(F)F

Computed Properties

• Exact Mass: 253.09257779g/mol
• Monoisotopic Mass: 253.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,3-oxazolidin-2-one

Comprehensive Overview of 3-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,3-oxazolidin-2-one (CAS No. 2138572-06-0)

3-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,3-oxazolidin-2-one (CAS No. 2138572-06-0) is a specialized organic compound that has garnered significant interest in pharmaceutical and agrochemical research. This compound features a unique structural framework combining a cyclohexyl ring with a trifluoromethyl group and an oxazolidin-2-one moiety, making it a valuable intermediate in drug discovery and material science. Its hydroxy functionality further enhances its reactivity, enabling diverse synthetic applications.

The growing demand for fluorinated compounds in medicinal chemistry has propelled research into 3-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,3-oxazolidin-2-one. Fluorine atoms are known to improve metabolic stability, bioavailability, and binding affinity in drug molecules. Researchers are particularly interested in how the trifluoromethyl group influences the compound's physicochemical properties, such as lipophilicity and electronic effects. These attributes make it a promising candidate for developing new antimicrobial agents and enzyme inhibitors.

In agrochemical applications, 3-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,3-oxazolidin-2-one is explored for its potential as a pesticide intermediate. The trifluoromethyl moiety is often associated with enhanced pesticidal activity due to its ability to resist degradation. This compound's structural versatility allows for modifications that can target specific pests while minimizing environmental impact, aligning with the global push toward sustainable agriculture.

Recent advancements in green chemistry have also spotlighted this compound. Scientists are investigating eco-friendly synthetic routes to produce 3-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,3-oxazolidin-2-one with higher yields and reduced waste. Catalytic methods and solvent-free reactions are among the innovative approaches being tested to optimize its production. These efforts resonate with the increasing emphasis on environmentally friendly chemical processes.

The compound's CAS No. 2138572-06-0 serves as a critical identifier for researchers and regulatory bodies, ensuring accurate tracking in global chemical databases. Its inclusion in studies related to heterocyclic chemistry and fluorine-containing molecules underscores its relevance in modern scientific inquiry. As the pharmaceutical and agrochemical industries continue to evolve, 3-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,3-oxazolidin-2-one is poised to play a pivotal role in the development of next-generation bioactive compounds.

For researchers seeking high-purity samples of 3-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-1,3-oxazolidin-2-one, it is essential to collaborate with reputable suppliers who adhere to stringent quality control measures. Proper handling and storage are crucial to maintaining the compound's stability and efficacy in experimental settings. As interest in fluorinated building blocks grows, this compound is expected to remain a focal point in cutting-edge chemical research.